2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-propylacetamide

• IUPAC Name: 2-[3-(2,3-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-propylacetamide
• InChI: InChI=1S/C19H21N3O2S2/c1-4-9-20-16(23)11-26-19-21-14-8-10-25-17(14)18(24)22(19)15-7-5-6-12(2)13(15)3/h5-8,10H,4,9,11H2,1-3H3,(H,20,23)
• InChI Key: KQVLZZLHHZTTDM-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CSC1=NC2=C(C(=O)N1C3=CC=CC(=C3C)C)SC=C2
• Molecular Formula: C19H21N3O2S2
• Molecular Weight: 387.5 g/mol

Description

2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-propylacetamide is a useful research compound. Its molecular formula is C19H21N3O2S2 and its molecular weight is 387.52. The purity is usually 95%.
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Scientific Research Applications

Dual Inhibitory Activities on Thymidylate Synthase and Dihydrofolate Reductase

A study highlights the synthesis of analogues demonstrating potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), crucial enzymes in the nucleotide biosynthesis pathway. The research focused on compounds including a 2-amino-4-oxo-thieno[2,3-d]pyrimidine scaffold, showing high dual inhibitory activity against human TS and DHFR. This class of compounds, through its inhibitory action, may offer therapeutic benefits in treating diseases where inhibition of these enzymes is beneficial, such as cancer (Gangjee et al., 2008).

Structural Studies for Drug Design

The crystal structure analysis of related compounds with a focus on 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides reveals insights into their molecular conformation and potential interactions. Understanding the structural basis of these molecules can aid in the design of new drugs with improved efficacy and specificity by exploiting their folded conformation and potential for intermolecular interactions (Subasri et al., 2017).

Antimicrobial and Antitubercular Activities

Research on pyrimidine-azitidinone analogues, including structural variations of the core compound, demonstrates significant antimicrobial and antitubercular activities. These findings underscore the potential of such compounds in developing new treatments against bacterial infections and tuberculosis, offering a foundation for further drug development and optimization (Chandrashekaraiah et al., 2014).

Anticancer Potentials

A study on thieno[3,2-d]pyrimidine derivatives shows promising anticancer activities. These compounds, through various synthetic pathways, have been shown to exhibit potent inhibitory effects on tumor cell growth. The research suggests that modifications to the thieno[3,2-d]pyrimidine core structure can lead to significant anticancer properties, highlighting the potential of these compounds in oncology (Hafez & El-Gazzar, 2017).